6-(2,6-dimethylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione

• IUPAC Name: 6-(2,6-dimethylphenyl)pyrrolo[3,4-b]pyridine-5,7-dione
• InChI: InChI=1S/C15H12N2O2/c1-9-5-3-6-10(2)13(9)17-14(18)11-7-4-8-16-12(11)15(17)19/h3-8H,1-2H3
• InChI Key: AGCHZNFJAOKAMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=O)C3=C(C2=O)N=CC=C3
• Molecular Formula: C15H12N2O2
• DSSTOX Substance ID: DTXSID20150950
• Molecular Weight: 252.27 g/mol
• CAS RN: 115062-74-3

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would have a pyrrolo[3,4-b]pyridine core with a 2,6-dimethylphenyl group attached. The presence of nitrogen in the ring structure could potentially influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitrogen-containing ring could potentially make the compound more polar, while the methyl groups on the phenyl ring could contribute to its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. This could include exploring its potential use in medicinal chemistry, materials science, or other fields.